Cas no 114658-11-6 (2-methyl-Oxazolo[4,5-b]pyridine 4-oxide)

• Product Name: 2-methyl-Oxazolo[4,5-b]pyridine 4-oxide
• CAS No: 114658-11-6
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 130406
• PubChem ID: 14088952
• Update Time: 2025-04-19

2-methyl-Oxazolo[4,5-b]pyridine 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-Oxazolo[4,5-b]pyridine 4-oxide
• 2-methyloxazolo<4,5-b>pyridine 4-oxide
• Oxazolo[4,5-b]pyridine, 2-methyl-, 4-oxide (9CI)
• Oxazolo[4,5-b]pyridine,2-methyl-, 4-oxide
• 114658-11-6
• 2-methyl-4-oxido-[1,3]oxazolo[4,5-b]pyridin-4-ium

• Inchi： 1S/C7H6N2O2/c1-5-8-7-6(11-5)3-2-4-9(7)10/h2-4H,1H3
• InChI Key： PJKGYKUNHYLIIS-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2=C1C=CC=[N+]2[O-]

Computed Properties

• Exact Mass: 150.04298
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 52.97